2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl

• IUPAC Name: N-ethyl-N-[[5-fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C17H27BFNO2.ClH/c1-7-20(8-2)12-13-11-14(19)9-10-15(13)18-21-16(3,4)17(5,6)22-18;/h9-11H,7-8,12H2,1-6H3;1H
• InChI Key: ARBADHZQZYLKTI-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)F)CN(CC)CC.Cl
• Molecular Formula: C17H28BClFNO2
• Molecular Weight: 343.7 g/mol

Description

“2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl” is a type of boronic ester. Boronic esters are highly valuable building blocks in organic synthesis. They are particularly considered for the design of new drugs and drug delivery devices, especially as boron-carriers suitable for neutron capture therapy.

Synthesis Analysis

The synthesis of boronic esters like “2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl” often involves processes such as protodeboronation. Protodeboronation is not well developed, but there are reports of catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach.

Chemical Reactions Analysis

Boronic esters, including “2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl”, are susceptible to hydrolysis. The kinetics of this reaction is dependent on the substituents in the aromatic ring, and the pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl” would be influenced by its molecular structure and the nature of its substituents. Boronic esters are generally only marginally stable in water.

Scientific Research Applications

Organic Synthesis

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Formation of C-C, C-O, and C-N Bonds

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Solvent Solubility

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Rearrangement Reactions

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Acid-Catalyzed Reactions

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Mechanism of Action

Target of Action

Boronic acids and their derivatives are generally known to interact with various biological targets, including enzymes and receptors, where they can form reversible covalent bonds with active site serine or threonine residues .

Mode of Action

Boronic acids and their esters are known to undergo transformations under both acidic and basic conditions, which can lead to various functional groups . These transformations often involve a leaving group on an atom adjacent to a rearrangement promoting atom, generally an O or N .

Biochemical Pathways

Boronic acids and their esters are known to participate in various biochemical reactions, including metal-catalyzed c-c bond formation reactions like the suzuki–miyaura reaction .

Pharmacokinetics

The pharmacokinetic properties of boronic acids and their derivatives can be influenced by factors such as their pka values, lipophilicity, and the presence of transporters .

Result of Action

Boronic acids and their derivatives are known to have various biological activities, including antibacterial, antifungal, anticancer, and antiviral effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the reactivity and stability of boronic acids and their derivatives .

Safety and Hazards

Boronic esters, including “2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl”, can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, care must be taken when handling these compounds, especially in a laboratory setting.

Future Directions

The future directions for “2-(Diethylaminomethyl)-4-fluorophenylboronic acid, pinacol ester, hcl” and similar compounds could involve further development of protocols for their synthesis, particularly focusing on protodeboronation. Additionally, their potential applications in drug design and delivery could be explored further.